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Compound of Interest

Compound Name: Lapatinib Ditosylate

Cat. No.: B193493

An In-depth Technical Guide to Lapatinib
Ditosylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lapatinib ditosylate, a potent dual
tyrosine kinase inhibitor. The document covers its chemical identity, physicochemical
properties, mechanism of action, and relevant experimental protocols, designed to support
oncology research and drug development efforts.

Chemical Identity and Physicochemical Properties

Lapatinib is an orally active small-molecule inhibitor of the intracellular tyrosine kinase domains
of both Epidermal Growth Factor Receptor (EGFR, ErbB1) and Human Epidermal Growth
Factor Receptor 2 (HER2, ErbB2).[1][2][3] It is clinically administered as lapatinib ditosylate,
the di-p-toluenesulfonate salt, to improve its physicochemical properties for oral formulation.[4]

A summary of the key chemical identifiers for lapatinib and its ditosylate salt form is presented
below.
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Lapatinib Ditosylate

Identifier Lapatinib (Free Base)
(Monohydrate)
CAS Number 231277-92-2[1][5] 388082-78-8[1][6][71[8]
N-[3-chloro-4-[(3-
N-[3-Chloro-4-[(3- fluorophenyl)methoxy]phenyl]-
fluorophenyl)methoxy]phenyl]- 6-[5-[(2-
6-[5-[(2- methylsulfonylethylamino)meth
IUPAC Name il Y ey )

methylsulfonylethylamino)meth
yllfuran-2-ylJquinazolin-4-
amine[1][5]

yllfuran-2-ylJquinazolin-4-
amine;bis(4-
methylbenzenesulfonic
acid);hydrate[6]

C29H26CIFN40O4S - 2(C7Hs03S)

Molecular Formula C29H26CIFN4O4S[5]
- H20[4]
PubChem CID 208908[5] 11557040[6]
CC1=CC=C(C=C1)S(=0)
(=0)0.CC1=CC=C(C=C1)S(=
CS(=0)
0)(=0)0.CS(=0)
(=O)CCNCclccc(ol)c2cec3c(c
SMILES (=O)CCNCC1=CC=C(01)C2=
2)c(ncn3)Nc4ccece(c(c4)ClOCe
CC3=C(C=C2)N=CN=C3NC4=
5ccec(c5)F[1][5]
CC(=C(C=C4)0OCC5h=CC(=CC
=C5)F)CI.O[9]
INChl=1S/C29H26CIFN404S.2
C7H803S.H20/c1-
INChI=1S/C29H26CIFN404S/c
40(36,37)12-11-32-16-23-7-
1-40(36,37)12-11-32-16-23-7-
10-27(39-23)20-5-8-26-24(14-
10-27(39-23)20-5-8-26-24(14-
20)29(34-18-33-26)35-22-6-9-
20)29(34-18-33-26)35-22-6-9-
InChl 28(25(30)15-22)38-17-19-3-2-

28(25(30)15-22)38-17-19-3-2-
4-21(31)13-19/h2-10,13-
15,18,32H,11-12,16-
17H2,1H3,(H,33,34,35)[1]

4-21(31)13-19;21-6-2-4-7(5-3-
6)11(8,9)10;/h2-10,13-
15,18,32H,11-12,16-
17H2,1H3,(H,33,34,35);22-
5H,1H3,(H,8,9,10);1H2[6]
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inChiK BCFGMOOMADDAQU- XNRVGTHNYCNCFF-
n e
Y UHFFFAOYSA-N[1] UHFFFAOYSA-NI[6]
Tykerb, Tyverb,
Synonyms GW572016, GW-572016[5]

GW572016F[6]

The conversion of the lapatinib free base to its ditosylate salt form was a strategic decision to

enhance its properties for clinical use, particularly its bioavailability.[4]

Lapatinib Ditosylate

Propert Lapatinib (Free Base
S i ( ) (Monohydrate)
Molecular Weight 581.1 g/mol [5] 943.5 g/mol [4][6]
Pale yellow powder / Yellow ]
Appearance ] Yellow solid[4][10]
solid[4]
Melting Point Not explicitly reported 236-259°CJ[8][11]

Aqueous Solubility

Inherently low[4]

0.007 mg/mL at 25°C[5][8]

LogP

5.4[5]

Not applicable

Bioavailability

Variable; lower than the
ditosylate salt in the fasted
state.[4]

Variable; increased with food.
[1] Superior to the free base in
the fasted state.[4]

Protein Binding

>99%]1]

>99%]1]

Metabolism

Primarily hepatic, via CYP3A4
and CYP3AS5.[1][2][12]

Primarily hepatic, via CYP3A4
and CYP3A5.[1][2][12]

Elimination Half-life

14.2 hours (single dose), 24
hours (repeated dosing)[1]

Steady state is achieved in 6-7
days, indicating an effective
half-life of about 24 hours.[13]

Excretion

Primarily in feces.[1][2]

Primarily in feces (>90%); less
than 2% in urine.[1][2][13]

Mechanism of Action and Signaling Pathway
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Lapatinib is a reversible, dual tyrosine kinase inhibitor that targets both EGFR and HER2.[1]
[13] It binds to the intracellular ATP-binding pocket of these receptors, preventing their
autophosphorylation and subsequent activation.[1][4][12] This action blocks downstream
signaling through critical pathways, primarily the mitogen-activated protein kinase (MAPK/ERK)
and phosphoinositide 3-kinase (PI3K/Akt) pathways, which are essential for cell proliferation
and survival.[4][12] By inhibiting these pathways, lapatinib can induce cell cycle arrest and
apoptosis in cancer cells that overexpress EGFR and/or HER2.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b193493#lapatinib-ditosylate-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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